Cas no 886506-63-4 (N-(3-Fluorophenyl)piperidin-4-amine)
N-(3-Fluorophenyl)piperidin-4-amine is a fluorinated aromatic amine derivative featuring a piperidine core, which is of interest in medicinal chemistry and pharmaceutical research. The incorporation of a fluorine atom at the meta position of the phenyl ring enhances its electronic and steric properties, potentially improving binding affinity and metabolic stability in drug design. This compound serves as a versatile intermediate for the synthesis of bioactive molecules, particularly in the development of CNS-targeting agents and receptor modulators. Its well-defined structure and functional group compatibility make it valuable for structure-activity relationship (SAR) studies and lead optimization in drug discovery programs.
886506-63-4 structure
Product Name:N-(3-Fluorophenyl)piperidin-4-amine
CAS No:886506-63-4
MF:C11H15FN2
MW:194.248605966568
CID:581988
PubChem ID:4778195
Update Time:2025-06-08
N-(3-Fluorophenyl)piperidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(3-Fluorophenyl)piperidin-4-amine
- 4-Piperidinamine, N-(3-fluorophenyl)-
- (3-Fluoro-phenyl)-piperidin-4-yl-amine
- AKOS003594704
- 886506-63-4
- FS-2001
- N-(3-Fluorophenyl)-4-piperidinamine
- SB17916
- DTXSID70406494
- OLIDKJBMRLAXQA-UHFFFAOYSA-N
- SCHEMBL377391
- DB-016422
- MFCD06740652
- DB-335062
-
- MDL: MFCD06740652
- Inchi: 1S/C11H15FN2/c12-9-2-1-3-11(8-9)14-10-4-6-13-7-5-10/h1-3,8,10,13-14H,4-7H2
- InChI Key: OLIDKJBMRLAXQA-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)NC1CCNCC1
Computed Properties
- Exact Mass: 194.12192665g/mol
- Monoisotopic Mass: 194.12192665g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- Color/Form: No date available
- Density: 1.1±0.1 g/cm3
- Melting Point: No date available
- Boiling Point: 314.8±37.0 °C at 760 mmHg
- Flash Point: 144.2±26.5 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
N-(3-Fluorophenyl)piperidin-4-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(3-Fluorophenyl)piperidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 032076-250mg |
3-Fluoro-phenyl)-piperidin-4-yl-amine |
886506-63-4 | 95% | 250mg |
£160.00 | 2022-03-01 | |
| Fluorochem | 032076-1g |
3-Fluoro-phenyl)-piperidin-4-yl-amine |
886506-63-4 | 95% | 1g |
£425.00 | 2022-03-01 | |
| Fluorochem | 032076-2g |
3-Fluoro-phenyl)-piperidin-4-yl-amine |
886506-63-4 | 95% | 2g |
£638.00 | 2022-03-01 | |
| Chemenu | CM179373-1g |
N-(3-fluorophenyl)piperidin-4-amine |
886506-63-4 | 95% | 1g |
$482 | 2021-08-05 | |
| Chemenu | CM179373-1g |
N-(3-fluorophenyl)piperidin-4-amine |
886506-63-4 | 95% | 1g |
$428 | 2023-01-09 | |
| Alichem | A129004199-1g |
N-(3-Fluorophenyl)piperidin-4-amine |
886506-63-4 | 95% | 1g |
$420.16 | 2022-03-30 | |
| Key Organics Ltd | FS-2001-1MG |
(3-Fluoro-phenyl)-piperidin-4-yl-amine |
886506-63-4 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | FS-2001-5MG |
(3-Fluoro-phenyl)-piperidin-4-yl-amine |
886506-63-4 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | FS-2001-10MG |
(3-Fluoro-phenyl)-piperidin-4-yl-amine |
886506-63-4 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | FS-2001-50MG |
(3-Fluoro-phenyl)-piperidin-4-yl-amine |
886506-63-4 | >90% | 50mg |
£102.00 | 2025-02-08 |
N-(3-Fluorophenyl)piperidin-4-amine Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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